Cas no 10374-60-4 (5-(hydroxymethyl)-2,5-dihydrofuran-2-one)

• Product Name: 5-(hydroxymethyl)-2,5-dihydrofuran-2-one
• CAS No: 10374-60-4
• MF: C₅H₆O₃
• MW: 114.099341869354
• MDL: MFCD11846390
• CID: 1097145
• PubChem ID: 144863
• Update Time: 2025-05-27

5-(hydroxymethyl)-2,5-dihydrofuran-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(hydroxymethyl)-2(5H)-Furanone
• 2-(hydroxymethyl)-2H-furan-5-one
• (R)-5-Hydroxymethyl-5H-furan-2-one
• (S)-5-Hydroxymethyl-2(5H)-furanone
• (S)-5-Hydroxymethyl-2[5H]-furanone
• 2(5H)-Furanone,5-(hydroxymethyl)-, (5R)-
• 4-hydroxymethyl-2-buten-4-olide
• 5-(hydroxymethyl)furan-2(5H)-one
• 5-hydroxymethy
• 5-hydroxymethyl 3-oxolene-2 one
• 5-hydroxymethyl-2-(5H)-furanone
• 5-hydroxymethyloxol-3-en-2-one
• AC1Q7CBM
• ACMC-20mh2x
• erythro-ascorbate
• L-ERYTHRO-ASCORBATE
• SureCN811051
• 5-(hydroxymethyl)-2,5-dihydrofuran-2-one
• AKOS015913945
• 2(5H)-Furanone, 5-(hydroxymethyl)-
• SCHEMBL811051
• 2-(hydroxymethyl)-2H-uran-5-one
• DB-060249
• 10374-60-4
• 5-hydroxymethyl-2(5h)-furanone
• SB45317
• DTXSID70276396
• (S)-(-)-5-(HYDROXYMETHYL)-2(5H)-FURANONE
• CHEBI:183113
• EN300-216682

• MDL： MFCD11846390
• Inchi： 1S/C5H6O3/c6-3-4-1-2-5(7)8-4/h1-2,4,6H,3H2
• InChI Key： AWNLUIGMHSSXHB-UHFFFAOYSA-N
• SMILES： O1C(C=CC1CO)=O

Computed Properties

• Exact Mass: 114.03168
• Monoisotopic Mass: 114.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Additional information on 5-(hydroxymethyl)-2,5-dihydrofuran-2-one

Comprehensive Overview of 5-(Hydroxymethyl)-2,5-dihydrofuran-2-one (CAS No. 10374-60-4): Properties, Applications, and Industry Trends

5-(Hydroxymethyl)-2,5-dihydrofuran-2-one (CAS No. 10374-60-4), also known as HMF lactone, is a versatile organic compound with a growing presence in pharmaceutical, cosmetic, and specialty chemical industries. This five-membered lactone derivative features a unique molecular structure combining a hydroxymethyl group with a dihydrofuranone core, enabling diverse reactivity patterns. Recent advancements in green chemistry have spotlighted its potential as a bio-based intermediate, aligning with global demands for sustainable alternatives to petrochemical derivatives.

The compound's CAS registry number 10374-60-4 serves as a critical identifier for researchers investigating its synthetic pathways or biological activities. Analytical studies reveal its melting point at 98-102°C and molecular weight of 114.1 g/mol, with solubility profiles favoring polar solvents—a characteristic exploited in drug formulation systems. Industry reports indicate rising interest in its chiral synthesis methods, particularly for producing optically active pharmaceuticals where enantiopurity impacts therapeutic efficacy.

Emerging applications leverage 5-(hydroxymethyl)furan-2-one's role as a flavor precursor in food technology, where controlled thermal degradation generates desirable caramel-like notes. Cosmetic chemists value its skin-conditioning properties, with patent filings demonstrating efficacy in anti-aging serums through collagen modulation. These developments respond to consumer searches for "natural cosmetic ingredients" and "clean beauty actives"—trends dominating beauty industry discourse.

From a materials science perspective, the compound's heterocyclic framework facilitates polymerization into biodegradable plastics, addressing environmental concerns about microplastic pollution. Research collaborations explore its incorporation into water-soluble films for agricultural applications, coinciding with increased online queries about "eco-friendly packaging solutions." The hydroxymethyl functionality enables facile derivatization, making it a strategic building block for high-value chemicals in circular economy models.

Quality control protocols for CAS 10374-60-4 emphasize HPLC purity analysis and residual solvent monitoring, reflecting regulatory scrutiny in GMP manufacturing. Analytical techniques like FTIR spectroscopy and mass spectrometry provide structural verification, while stability studies under varying pH conditions inform optimal storage parameters. These technical considerations answer frequent search queries about "chemical characterization methods" among quality assurance professionals.

The safety profile of 5-(hydroxymethyl)-2,5-dihydrofuran-2-one remains a focus area, with toxicological studies investigating its dermal absorption rates and environmental degradation pathways. Recent publications correlate its low bioaccumulation potential with favorable green chemistry metrics, positioning it advantageously against traditional synthetic intermediates. Such findings resonate with industry searches for "safer chemical alternatives" and "REACH-compliant substances."

Market analysts project growth for furanone derivatives like 10374-60-4, driven by expansion in personal care ingredients and functional food additives. Strategic partnerships between fine chemical suppliers and biotechnology firms aim to scale production via enzymatic catalysis—a response to investor interest in "white biotechnology investments." Regional demand patterns show particular strength in Asia-Pacific markets, where cosmeceutical innovation thrives alongside nutraceutical development.

Innovation patents highlight novel uses of HMF lactone in controlled-release systems, utilizing its pH-sensitive hydrolysis for targeted drug delivery. This aligns with pharmaceutical industry searches for "smart excipients" capable of enhancing oral bioavailability. Concurrently, material scientists explore its coordination chemistry with metal ions for creating functional hybrid materials, answering academic queries about "organic-inorganic composites."

Environmental impact assessments of 5-(hydroxymethyl)-2,5-dihydrofuran-2-one production emphasize atom economy improvements through catalytic process optimization. Life cycle analyses compare traditional chemical synthesis routes against emerging biocatalytic methods, providing data for sustainability-focused procurement decisions. These technical discussions address growing professional interest in "carbon footprint reduction" across chemical supply chains.

Future research directions for CAS No. 10374-60-4 include exploring its biological signaling properties in plant growth regulation and investigating structure-activity relationships for antimicrobial applications. Such multidisciplinary potential ensures continued relevance in scientific literature and industrial applications, meeting evolving market needs for multifunctional organic compounds with customizable properties.